1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea

• CAS No.: 197456-35-2
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 1-cyclopropyl-3-(2-methoxy-5-methylphenyl)urea
• InChI: InChI=1S/C12H16N2O2/c1-8-3-6-11(16-2)10(7-8)14-12(15)13-9-4-5-9/h3,6-7,9H,4-5H2,1-2H3,(H2,13,14,15)
• InChI Key: FOUPJEMFHNJTGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NC2CC2

Description

1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea is a chemical compound with the molecular formula C12H16N2O2 and a molecular weight of 220.274 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea typically involves the reaction of cyclopropyl isocyanate with 2-methoxy-5-methylphenylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{Cyclopropyl isocyanate} + \text{2-methoxy-5-methylphenylamine} \rightarrow \text{this compound}$$Cyclopropyl isocyanate+2-methoxy-5-methylphenylamine→this compound

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to investigate its potential therapeutic applications, such as in the treatment of certain diseases.

Industry: The compound may be used in the development of new materials or as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. Detailed studies on its mechanism of action are still ongoing, and more research is needed to fully understand its molecular targets and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Several compounds are structurally similar to 1-Cyclopropyl-3-(2-methoxy-5-methylphenyl)urea, including:

• 1-Cyclopropyl-3-(2-ethylphenyl)urea
• 1-Cyclopropyl-3-(2,6-dimethylphenyl)urea
• 1-(3-chloropropyl)-3-(2-methoxy-5-methylphenyl)urea
• 1-Isopropyl-3-(2-methoxy-5-methylphenyl)urea

Uniqueness

This compound is unique due to its specific substitution pattern on the phenyl ring and the presence of a cyclopropyl group. These structural features may contribute to its distinct chemical and biological properties, making it a valuable compound for further research and development.